Cas no 1338717-85-3 (4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine)

• Product Name: 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine
• CAS No: 1338717-85-3
• MF: C₁₄H₂₅N₅O₂
• MW: 295.38060259819
• CID: 2117207
• Update Time: 2025-10-28

4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidin-4-ylcarbamate
• tert-Butyl (1-(4-amino-1-methyl-1H-pyrazol-5-yl)piperidin-4-yl)carbamate
• 4-(BOC-AMINO)-1-(4-AMINO-1-METHYL-1H-PYRAZOL-5-YL)PIPERIDINE
• LFASIENBJJAWQH-UHFFFAOYSA-N
• tert-butyl 1-(1-methyl-4-amino-1H-pyrazol-5-yl)piperidin-4-ylcarbamate
• 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine

• Inchi： 1S/C14H25N5O2/c1-14(2,3)21-13(20)17-10-5-7-19(8-6-10)12-11(15)9-16-18(12)4/h9-10H,5-8,15H2,1-4H3,(H,17,20)
• InChI Key： LFASIENBJJAWQH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C2=C(C=NN2C)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Topological Polar Surface Area: 85.4

Additional information on 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine

Comprehensive Overview of 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine (CAS No. 1338717-85-3)

4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine (CAS No. 1338717-85-3) is a specialized organic compound widely utilized in pharmaceutical research and drug discovery. This piperidine derivative features a Boc-protected amino group and a methylated pyrazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered significant attention in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapies.

The compound's CAS number 1338717-85-3 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers often explore its potential in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The Boc (tert-butoxycarbonyl) group serves as a temporary protecting group, enabling selective reactions during multi-step syntheses—a critical feature for peptide mimetics and small-molecule drug candidates.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine. Machine learning models often incorporate such scaffolds to predict binding affinities or ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity). Its balanced lipophilicity and hydrogen-bonding capacity align with Lipinski's Rule of Five, a key consideration for orally bioavailable drugs. These attributes make it a recurring subject in medicinal chemistry forums and patent literature.

From a synthetic perspective, the compound's piperidine-pyrazole hybrid structure offers modularity for combinatorial chemistry. This flexibility resonates with the growing demand for fragment-based drug design, where researchers prioritize molecular diversity to explore uncharted chemical space. The 4-amino-1-methyl-1H-pyrazol-5-YL segment is particularly noteworthy, as pyrazole derivatives are known to exhibit anti-inflammatory and antimicrobial activities in preclinical studies.

Quality control of CAS 1338717-85-3 typically involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines for impurity profiling. The compound's stability under various pH conditions is another area of investigation, especially for formulations targeting CNS disorders or metabolic diseases. These characteristics position it as a valuable reference standard in pharmacopeial testing.

Environmental and regulatory aspects of 4-(Boc-amino)-1-(4-amino-1-methyl-1H-pyrazol-5-YL)piperidine synthesis are increasingly scrutinized under green chemistry principles. Researchers are optimizing solvent-free reactions or biocatalytic methods to reduce waste generation—a response to the pharmaceutical industry's push toward sustainable manufacturing. Such innovations align with global initiatives like the UN Sustainable Development Goals (SDGs).

In conclusion, 1338717-85-3 represents a nexus of structural ingenuity and therapeutic potential. Its applications span from hit-to-lead optimization to prodrug development, reflecting the compound's adaptability to evolving research paradigms. As precision medicine and computational chemistry advance, this piperidine-pyrazole hybrid will likely remain a cornerstone in rational drug design.